1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]iminothiolane 1-oxide

• IUPAC Name: 1-[3-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]iminothiolane 1-oxide
• InChI: InChI=1S/C17H24N2O2S/c20-22(9-1-2-10-22)18-14-5-3-8-17(11-14)21-13-16-12-19(16)15-6-4-7-15/h3,5,8,11,15-16H,1-2,4,6-7,9-10,12-13H2
• InChI Key: XQXRMNHLRZVTOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=NC2=CC(=CC=C2)OCC3CN3C4CCC4)(=O)C1
• Molecular Formula: C17H24N2O2S
• Molecular Weight: 320.5 g/mol

Description

1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]iminothiolane 1-oxide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as CIAT, and it has been found to have a variety of biochemical and physiological effects that make it a valuable tool for researchers in a range of fields.

Mechanism of Action

The mechanism of action of CIAT is not fully understood, but it is believed to involve the formation of covalent bonds with thiol groups on proteins. This reaction can lead to changes in protein structure and function, which can be used to study the role of specific proteins in various biological processes.
Biochemical and Physiological Effects:
CIAT has been found to have a variety of biochemical and physiological effects, including the inhibition of protein-protein interactions, the modulation of enzyme activity, and the disruption of cellular signaling pathways. These effects make CIAT a valuable tool for researchers studying a range of biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CIAT in laboratory experiments is its ability to selectively target specific proteins and modify their function. This allows researchers to study the role of individual proteins in complex biological systems. However, one limitation of using CIAT is that it can be difficult to control the extent of protein modification, which can lead to unpredictable results.

Future Directions

There are many potential future directions for research on CIAT. One area of interest is the development of new synthetic methods for producing this compound, which could lead to improved yields and reduced costs. Another area of research is the investigation of new applications for CIAT, such as its use in the development of new drugs or diagnostic tools. Additionally, further studies are needed to fully understand the mechanism of action of CIAT and its effects on biological systems.

Synthesis Methods

The synthesis of CIAT involves several steps, starting with the reaction of 1-cyclobutylaziridine with 3-hydroxybenzaldehyde to form the corresponding imine. This imine is then reacted with thiolane 1-oxide to yield the final product, CIAT. The synthesis of CIAT is relatively straightforward and can be carried out using standard laboratory techniques.

Scientific Research Applications

CIAT has been used extensively in scientific research, particularly in the fields of biochemistry and pharmacology. This compound has been found to have a variety of applications, including the study of protein-protein interactions, the analysis of enzyme activity, and the investigation of cellular signaling pathways.